2-((6-(cyclopentylamino)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino)ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Biological Evaluation of Novel Derivatives
Researchers have synthesized a series of novel pyrazolopyrimidine derivatives, investigating their potential as anticancer and anti-5-lipoxygenase agents. This work involved the development of various compounds through the condensation of carboxamide with aromatic aldehydes and further modifications to explore their biological activities. The structure-activity relationship (SAR) was analyzed, highlighting the potential therapeutic applications of these derivatives in treating cancer and inflammatory diseases (Rahmouni et al., 2016).
Development of NMDA Receptor Antagonists
Another significant application is the development of NMDA receptor antagonists for neurological conditions. The research involved the stereoselective conversion of a benzylic alcohol into a benzylic fluoride and demonstrated a new method for the synthesis of 1H-pyrazolo[3,4-D]pyrimidin-4-amines. These findings contribute to the advancement of treatments for cognitive impairment associated with neurodegenerative and neuropsychiatric diseases (Bio et al., 2008).
Discovery of Phosphodiesterase 1 Inhibitors
Further research has focused on the discovery of potent and selective inhibitors of phosphodiesterase 1 (PDE1) for treating cognitive deficits associated with conditions like schizophrenia and Alzheimer's disease. Through the design and synthesis of 3-aminopyrazolo[3,4-d]pyrimidinones, a clinical candidate (ITI-214) exhibited picomolar inhibitory potency and was advanced into Phase I clinical development. This emphasizes the compound's relevance in targeting central nervous system disorders (Li et al., 2016).
Antimicrobial and Antifungal Applications
Compounds based on pyrazolopyrimidine structures have also been synthesized and evaluated for their antimicrobial and antifungal activities. The synthesis approach utilized new 5-aminopyrazoles as intermediates to generate a variety of derivatives. These compounds demonstrated moderate to good inhibitory effects against various pathogenic bacteria and fungi, underscoring their potential as antimicrobial agents (Al-Adiwish et al., 2013).
properties
IUPAC Name |
2-[[6-(cyclopentylamino)-1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]amino]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21FN6O/c19-12-5-7-14(8-6-12)25-17-15(11-21-25)16(20-9-10-26)23-18(24-17)22-13-3-1-2-4-13/h5-8,11,13,26H,1-4,9-10H2,(H2,20,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFKOLDCJIIUNKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC2=NC(=C3C=NN(C3=N2)C4=CC=C(C=C4)F)NCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21FN6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((6-(cyclopentylamino)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino)ethanol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.